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Compound of Interest

Compound Name: (R)-3-Aminopiperidin-2-one

Cat. No.: B113193

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of (R)-3-
Aminopiperidin-2-one. Adherence to these protocols is crucial to ensure the integrity of the
compound and the safety of laboratory personnel.

Product Information

(R)-3-Aminopiperidin-2-one is a heterocyclic compound often utilized as a building block in
the synthesis of pharmaceutical agents. Its reactivity and chiral nature make it a valuable
intermediate in drug discovery and development.

Property Value

Molecular Formula CsH10N20

Molecular Weight 114.15 g/mol

Appearance Solid

CAS Number 406216-02-2 (hydrochloride)

Safety and Hazard Information

(R)-3-Aminopiperidin-2-one is classified as a hazardous substance. All personnel handling
this compound must be familiar with its potential hazards and follow appropriate safety
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precautions.

GHS Hazard Classification
Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure)  Category 3

Hazard Statements

e H302: Harmful if swallowed.
e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1][2][3]

e H335: May cause respiratory irritation.[4][5]

Precautionary Statements

A summary of precautionary statements is provided below. Always refer to the full Safety Data
Sheet (SDS) for complete information.
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Type Statement

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[4][5]

Prevention

P264: Wash skin thoroughly after handling.[1][2]
[3]

P270: Do not eat, drink or smoke when using
this product.

P280: Wear protective gloves/ eye protection/
face protection.[1][2][3]

P301 + P312: IF SWALLOWED: Call a POISON
Response CENTER or doctor/physician if you feel unwell.

[2](3]

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water.

P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[2][3][4][5]

P403 + P233: Store in a well-ventilated place.
Storage ) )
Keep container tightly closed.

) P501: Dispose of contents/container to an
Disposal .
approved waste disposal plant.[2][3]

Storage Guidelines

Proper storage is essential to maintain the stability and purity of (R)-3-Aminopiperidin-2-one.
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Storage Condition Recommendation Rationale
Store in a freezer at -20°C.[2] To minimize degradation and
Temperature S .
[315] maintain long-term stability.
Store under an inert To prevent oxidation and
Atmosphere atmosphere (e.g., Argon or reaction with atmospheric
Nitrogen).[4][5] moisture.
] ] To prevent light-induced
Light Keep in a dark place.[5]

degradation.

Keep container tightly closed o
_ , _ To prevent contamination and
Container in a dry and well-ventilated ]
exposure to moisture.
place.

The hydrochloride salt of (R)-3-Aminopiperidin-2-one may have different storage
requirements, typically at room temperature under an inert atmosphere.[4] Always refer to the
supplier's specific recommendations.

Handling Protocols
Personal Protective Equipment (PPE)

A diagram outlining the required PPE for handling this compound is provided below.
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Caption: Required PPE for handling (R)-3-Aminopiperidin-2-one.

Safe Handling Workflow

The following workflow outlines the steps for safely handling (R)-3-Aminopiperidin-2-one in a
laboratory setting.
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Work Area Preparation
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:
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Caption: Safe handling workflow for (R)-3-Aminopiperidin-2-one.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b113193?utm_src=pdf-body-img
https://www.benchchem.com/product/b113193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Procedures

Protocol 1: Weighing and Dispensing

Ensure a chemical fume hood is operational and the work area is clean.
e Don all required PPE as outlined in the diagram above.
o Retrieve the container of (R)-3-Aminopiperidin-2-one from the -20°C freezer.

» Place the sealed container in a desiccator to allow it to equilibrate to room temperature. This
prevents condensation of atmospheric moisture onto the compound.

o Once at room temperature, transfer the container to an analytical balance.

o Carefully dispense the desired amount of the solid compound into a clean, dry reaction
vessel.

« If the compound is particularly sensitive to air or moisture, perform this step in a glove box
under an inert atmosphere.

» Tightly seal the original container and return it to the -20°C freezer.

Protocol 2: Dissolution

Consult relevant literature or solubility data to select an appropriate solvent.

Add the chosen solvent to the reaction vessel containing the weighed (R)-3-
Aminopiperidin-2-one.

Gently agitate or stir the mixture until the solid is fully dissolved.

Proceed with the intended chemical reaction or analysis.

Incompatibilities and Hazardous Reactions

To prevent hazardous reactions, avoid contact with the following substances:

e Strong acids
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e Strong bases
» Strong oxidizing agents

The compound is stable under recommended storage and handling conditions.[6] Hazardous

decomposition products are not expected under normal use.

Spill and Exposure Procedures

The following decision tree outlines the immediate actions to take in the event of a spill or

exposure.
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Spill or Exposure Occurs
Spill or Personal Exposure?
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Caption: Emergency procedures for spills or exposure.
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For any significant exposure or if feeling unwell after handling, seek immediate medical
attention and provide the Safety Data Sheet (SDS) to the medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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